Cas no 635-38-1 (Pyridoxine dipalmitate)

• Product Name: Pyridoxine dipalmitate
• CAS No: 635-38-1
• MF: C₄₀H₇₁NO₅
• MW: 645.995453119278
• MDL: MFCD01632152
• CID: 39324
• Update Time: 2025-11-01

Pyridoxine dipalmitate Chemical and Physical Properties

Names and Identifiers

• Pyridoxine dipalmitate
• 5-Hydroxy-6-methyl-3,4-pyridinedimethanol dipalmitate
• (4-hexadecanoyloxy-5-hydroxy-6-methylpyridin-3-yl) hexadecanoate
• HB49XCT029
• Palmitic acid,diester with pyridoxol
• Pyridoxin-3,4-dipalmitat
• UNII-HB49XCT029
• Vitamin B6 dipalmitate

• MDL： MFCD01632152
• Inchi： 1S/C40H71NO5/c1-4-6-8-10-12-14-16-18-20-22-24-26-28-30-38(42)45-33-36-32-41-35(3)40(44)37(36)34-46-39(43)31-29-27-25-23-21-19-17-15-13-11-9-7-5-2/h32,44H,4-31,33-34H2,1-3H3
• InChI Key： RCYWWJBNPIWJMJ-UHFFFAOYSA-N
• SMILES： O(CC1C(=C(C)N=CC=1COC(CCCCCCCCCCCCCCC)=O)O)C(CCCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 645.53300

Experimental Properties

• Melting Point: 87-91 ºC
• PSA: 85.72000
• LogP: 12.14460

Pyridoxine dipalmitate Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

Additional information on Pyridoxine dipalmitate

Pyridoxine Dipalmitate (CAS No. 635-38-1): A Comprehensive Guide to Its Properties and Applications

Pyridoxine dipalmitate (CAS No. 635-38-1), also known as vitamin B6 dipalmitate, is a lipid-soluble derivative of pyridoxine, a vital nutrient in the vitamin B6 family. This compound is synthesized by esterifying pyridoxine with palmitic acid, resulting in enhanced stability and bioavailability. Its unique chemical structure makes it a preferred ingredient in cosmetic formulations, nutraceuticals, and pharmaceutical applications. With growing consumer interest in skincare antioxidants and lipid-soluble vitamins, pyridoxine dipalmitate has gained attention for its multifunctional benefits.

The cosmetic industry extensively utilizes pyridoxine dipalmitate due to its moisturizing properties and antioxidant effects. Unlike water-soluble vitamin B6, this esterified form penetrates the skin barrier more effectively, making it ideal for anti-aging creams, serums, and sun care products. Recent trends in clean beauty and vegan skincare have further propelled its demand, as it aligns with the shift toward plant-derived actives and sustainable formulations. Searches for "pyridoxine dipalmitate benefits for skin" and "vitamin B6 esters in cosmetics" reflect its rising popularity.

In nutraceuticals, pyridoxine dipalmitate serves as a stable source of vitamin B6, addressing concerns about nutrient degradation in fat-based supplements. Its lipophilic nature ensures better absorption in the gastrointestinal tract, a feature highlighted in queries like "best absorbed vitamin B6 form". Additionally, research suggests potential roles in cellular energy metabolism and neurotransmitter synthesis, making it relevant for brain health supplements and sports nutrition products.

From a chemical perspective, pyridoxine dipalmitate (CAS No. 635-38-1) exhibits a molecular weight of 621.93 g/mol and appears as a white to off-white powder. Its solubility in oils and organic solvents distinguishes it from conventional pyridoxine hydrochloride, a point often explored in formulation science forums. Analytical techniques like HPLC and mass spectrometry are employed to verify its purity, a topic frequently searched by quality control professionals.

Environmental and regulatory aspects of pyridoxine dipalmitate are also noteworthy. As a biodegradable compound, it meets stringent eco-certification standards for cosmetics, resonating with green chemistry advocates. Regulatory bodies such as the FDA and ECHA classify it as safe for topical and oral use within specified limits, a detail scrutinized in searches like "pyridoxine dipalmitate safety profile".

Innovations in drug delivery systems have further expanded its applications. For instance, nanocarrier technologies leverage its lipid compatibility to enhance transdermal absorption, a breakthrough discussed in pharmacokinetic studies. This aligns with the surge in queries about "advanced vitamin B6 delivery methods" and "lipid-based nutrient carriers".

In summary, pyridoxine dipalmitate (CAS No. 635-38-1) represents a versatile intersection of nutrition science, dermatology, and material chemistry. Its adaptability to consumer trends—from clean beauty to personalized nutrition—ensures its continued relevance in research and industry. For professionals seeking high-purity grades or formulation insights, this compound offers a compelling case study in functional ingredient innovation.